6-Hydrazinylnicotinic acid hydrochloride

• IUPAC Name: 6-hydrazinylpyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H7N3O2.ClH/c7-9-5-2-1-4(3-8-5)6(10)11;/h1-3H,7H2,(H,8,9)(H,10,11);1H
• InChI Key: ITPDZLBALZCKIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)O)NN.Cl
• Molecular Formula: C6H8ClN3O2
• Molecular Weight: 189.60 g/mol

Description

6-Hydrazinonicotinic acid is a compound with the molecular formula C6H7N3O2. It is a white crystal or crystalline powder. It is soluble in water and acid solution, and slightly soluble in some organic solvents. It has strong reduction and oxidation properties.

Synthesis Analysis

The structure of 6-hydrazinonicotinic hydrazide hydrate contains two nucleophilic centers: a hydrazine and a hydrazide moiety. A series of seven new 6-[(2-(arylidene)hydrazinyl]nicotinohydrazides was chemoselectively accessed from the reaction of 1 with seven aryl or heteroaryl aldehydes by a simple procedure in ethanol as solvent. In a subsequent study, cyclization reactions of 4 with some 4-alkoxy-1,1,1-trifluoroalk-3-en-2-ones or triethylorthoacetate were proceeded easily also in ethanol, an eco-friendly solvent, to give regioselectively nine examples of pyrazolinyl-pyridinohydrazones and one 1,3,4-oxadiazole derivative, respectively, as stable and pure compounds in good yields.

Molecular Structure Analysis

The molecular structure of 6-Hydrazinonicotinic acid is planar except for one of the amine H atoms. The crystal packing is characterized by N-H⋯O and O-H⋯N hydrogen bonds, which form a three-dimensional network.

Chemical Reactions Analysis

The reactivity differentiation between the two dinucleophilic centers in the 6-hydrazinonicotinic acid hydrazide hydrate (1) was demonstrated. This compound has been used as a precursor for the chemo- and regioselective synthesis of new heteroaryl-linked pyridinohydrazones.

Physical And Chemical Properties Analysis

6-Hydrazinonicotinic acid is a compound with the molecular formula C6H7N3O2. It has an average mass of 153.139 Da and a monoisotopic mass of 153.053833 Da. It is a white crystal or crystalline powder, soluble in water and acid solution, and slightly soluble in some organic solvents. It has strong reduction and oxidation properties.

Scientific Research Applications

Biological Imaging and Targeted Drug Delivery

Due to its fluorescence properties, 6-Hydrazinylnicotinic acid hydrochloride can serve as a fluorescent probe for cellular imaging. It selectively accumulates in certain cell types, making it useful for tracking specific biological processes. Additionally, its metal complexes could be explored for targeted drug delivery systems.

Safety And Hazards

6-Hydrazinonicotinic acid has no special toxicity, but it is still necessary to pay attention to safe operation and avoid contact with skin and eyes. In order to avoid any accidents, pay attention to the correct use and storage of the compound in the laboratory, and follow the relevant safety guidelines and operating procedures.

Future Directions

The reactivity differentiation between the two dinucleophilic centers in the 6-hydrazinonicotinic acid hydrazide hydrate (1) was demonstrated. This compound has been used as a precursor for the chemo- and regioselective synthesis of new heteroaryl-linked pyridinohydrazones. This opens up potential future directions for the use of this compound in the synthesis of new heterocyclic compounds.